Cas no 2091716-96-8 (Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate)

• Product Name: Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate
• CAS No: 2091716-96-8
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5690874
• PubChem ID: 131442867
• Update Time: 2025-07-25

Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2091716-96-8
• Ethyl2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate
• EN300-714892
• Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate
• 8H-Imidazo[2,1-c][1,4]oxazine-3-carboxylic acid, 2-amino-5,6-dihydro-, ethyl ester

• Inchi： 1S/C9H13N3O3/c1-2-15-9(13)7-8(10)11-6-5-14-4-3-12(6)7/h2-5,10H2,1H3
• InChI Key： VGOVXPJRGFPYGL-UHFFFAOYSA-N
• SMILES： O1CC2=NC(=C(C(=O)OCC)N2CC1)N

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 454.5±45.0 °C(Predicted)
• pka: 4.26±0.20(Predicted)

Additional information on Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate

Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate (CAS No. 2091716-96-8): A Comprehensive Overview

The compound Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate (CAS No. 2091716-96-8) is a heterocyclic organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural framework, combining an imidazo[2,1-c][1,4]oxazine core with an ethyl carboxylate moiety, makes it a promising candidate for various applications, including drug discovery and material science. This article delves into the properties, synthesis, and potential applications of this compound, while addressing common queries and trending topics in the scientific community.

One of the most searched questions regarding Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate revolves around its synthetic pathways. Researchers often inquire about efficient methods to synthesize this compound, given its complex heterocyclic structure. Recent studies have highlighted multi-step synthetic routes involving condensation reactions, cyclization, and esterification. The compound's amino and carboxylate functional groups further enhance its reactivity, enabling its use as a building block for more complex molecules.

In the context of drug discovery, imidazo[2,1-c][1,4]oxazine derivatives have shown potential as scaffolds for designing novel therapeutics. The Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate structure, in particular, has been explored for its bioactivity in targeting specific enzymes or receptors. For instance, its hydrogen-bonding capabilities and electron-rich aromatic system make it suitable for interactions with biological targets, a topic frequently discussed in recent publications.

Another trending topic is the compound's role in material science. Due to its rigid heterocyclic core and functional groups, it can serve as a precursor for organic semiconductors or fluorescent dyes. Researchers are investigating its optical and electronic properties, which align with the growing demand for sustainable and high-performance materials. The ethyl carboxylate group, in particular, offers tunability for further chemical modifications, a feature highly sought after in material design.

From an analytical chemistry perspective, the characterization of Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and structural integrity, especially when the compound is intended for high-value applications. The CAS No. 2091716-96-8 serves as a unique identifier, ensuring accurate referencing in databases and literature.

Environmental and sustainability concerns are also driving interest in this compound. Researchers are exploring green chemistry approaches to synthesize Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate with minimal waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing, a topic frequently searched in academic and industrial circles.

In summary, Ethyl 2-amino-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylate (CAS No. 2091716-96-8) represents a versatile and scientifically significant compound. Its applications span medicinal chemistry, material science, and beyond, making it a subject of ongoing research and innovation. By addressing common queries and integrating trending topics, this overview aims to provide a comprehensive and engaging resource for scientists and enthusiasts alike.